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Compound of Interest

Compound Name: Aminopropylon

CAS No.: 3690-04-8

Cat. No.: B1200042

Get Quote

Nomenclature & Mechanism Clarification
User Alert: You inquired about "Aminopropylon." In the context of aortic dissection models,

this is a common nomenclature error referring to

-Aminopropionitrile (BAPN). This guide focuses on BAPN (3-aminopropionitrile fumarate), the
gold-standard Lysyl Oxidase (LOX) inhibitor.

The Mechanistic Core: To successfully refine this model, you must understand that BAPN is not

a direct toxin; it is a structural saboteur. It inhibits LOX, the enzyme responsible for cross-

linking elastin and collagen.[1][2]

Implication: BAPN only works when the animal is actively synthesizing elastin. If you treat

adult mice with stable aortas, BAPN alone will fail.
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Figure 1: Mechanism of Action. BAPN prevents the stabilization of the extracellular matrix.

Efficacy is dependent on the "Critical Window" of high elastin turnover.

Protocol Refinement: The "Golden Path"
We see 80% of failures stem from incorrect age-matching or administration routes. Below is the

refined standard operating procedure (SOP).

A. The Two Validated Model Types
Feature

Type A: Juvenile

Monotherapy

Type B: Adult "Two-Hit"

Model

Target Mechanism
Developmental structural

failure.

Hypertension on weakened

structure.

Mouse Age 3–4 Weeks (Strict).[1][2][3][4] 8–12 Weeks.

Reagents BAPN only.
BAPN + Angiotensin II (AngII).

[1][2][3][5][4]

Administration
Drinking Water (0.2%–0.5%

wt/vol).[6]

BAPN (Water) + AngII

(Osmotic Pump).[2][3][4]

Phenotype
Thoracic Aortic Rupture (High

mortality).[3]

Dissection with higher survival

(Better for imaging).

Success Rate
Variable (highly strain-

dependent).

High (Standardized

hypertension).
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B. Optimized Administration Protocol (Type A)
Strain Selection: Use C57BL/6J males. Females are significantly resistant to rupture due to

hormonal protection of LOX activity.

Preparation: Dissolve

-aminopropionitrile fumarate in sterile drinking water.

Critical Step: Prepare fresh every 2–3 days. BAPN is hygroscopic and light-sensitive.

Protect bottles with aluminum foil.

Dosing Calculation:

Target: 1 g/kg/day.

Calculation: A 15g juvenile mouse drinks ~3-4 mL/day.

Concentration: 0.5% (wt/vol) solution yields approx.[1] 1g/kg/day.[1][3]

Duration: 4 weeks. Ruptures typically peak between Day 14 and Day 28.

Troubleshooting Hub
Symptom 1: "My mice are dying suddenly without visible aneurysms."

Root Cause: Toxicity or Acute Hemorrhage.

Diagnosis: Necropsy reveals hemothorax (chest cavity full of blood) but no gross dilation.

This is a "clean rupture."

Fix:

Lower the Dose: Reduce BAPN from 0.5% to 0.25%.

Check Hydration: BAPN water can be bitter. If mice refuse to drink, they dehydrate and

die. Add 1% sucrose to the water to improve palatability.

Symptom 2: "I treated the mice for 4 weeks, but the aortas look normal."
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Root Cause: The "Window of Opportunity" was missed.

Diagnosis: Mice were likely >6 weeks old at start.[1][2][3][7]

Fix:

Strict Age Control: Start exactly at weaning (Day 21–28).

Switch to Type B Model: If you must use adults, you must add Angiotensin II (1,000

ng/kg/min via osmotic pump) to induce mechanical stress.

Symptom 3: "Data is highly inconsistent within the same cage."

Root Cause: Uneven dosing via drinking water (Dominant mice drink more).

Fix: Switch to Mini-Osmotic Pumps (Alzet).

Protocol: Dissolve BAPN in saline (highly concentrated, ~500 mg/mL required for pump

volume).[2]

Rate: 150 mg/kg/day via pump is equivalent to higher oral doses due to bioavailability.

Interactive Troubleshooting Logic
Use this decision tree to diagnose your current experiment failures.
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Figure 2: Diagnostic Decision Tree for BAPN Model variability.

Frequently Asked Questions (FAQs)
Q: Can I use female mice to reduce costs? A:No. Female C57BL/6 mice are resistant to BAPN-

induced dissection. Estrogen upregulates LOX expression, counteracting the drug. If you must

use females, you will need to ovariectomize them or significantly increase the stressor (AngII),

but this introduces confounding variables.

Q: How do I store the BAPN water? A: BAPN oxidizes. Do not prepare stock solutions for the

whole month. Prepare fresh water every 2–3 days and use opaque or foil-wrapped bottles. If

the water turns slightly yellow/brown, the BAPN has degraded—discard immediately.
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Q: Why do you recommend the "Two-Hit" (BAPN + AngII) model over BAPN alone? A: The

BAPN-only model relies on spontaneous rupture, which is binary (dead vs. alive) and hard to

track. The Two-Hit model (BAPN for 2 weeks, then AngII infusion) allows you to "schedule" the

dissection event, making it superior for testing drug interventions or imaging studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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